Cas no 2549032-58-6 (7-Methoxy-3-{[1-(quinoxaline-6-carbonyl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one)

• Product Name: 7-Methoxy-3-{[1-(quinoxaline-6-carbonyl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one
• CAS No: 2549032-58-6
• MF: C₂₄H₂₃N₅O₃
• MW: 429.471124887466
• CID: 5313522
• PubChem ID: 154583970
• Update Time: 2025-06-08

7-Methoxy-3-{[1-(quinoxaline-6-carbonyl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-Methoxy-3-[[1-(6-quinoxalinylcarbonyl)-4-piperidinyl]methyl]-4(3H)-quinazolinone
• F6670-5488
• AKOS039940449
• 2549032-58-6
• 7-methoxy-3-{[1-(quinoxaline-6-carbonyl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one
• 7-Methoxy-3-{[1-(quinoxaline-6-carbonyl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one

• Inchi： 1S/C24H23N5O3/c1-32-18-3-4-19-21(13-18)27-15-29(24(19)31)14-16-6-10-28(11-7-16)23(30)17-2-5-20-22(12-17)26-9-8-25-20/h2-5,8-9,12-13,15-16H,6-7,10-11,14H2,1H3
• InChI Key： LOKQTYNAPLMFNU-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC2C(C=1)=NC=CN=2)N1CCC(CN2C=NC3C=C(C=CC=3C2=O)OC)CC1

Computed Properties

• Exact Mass: 429.18008961g/mol
• Monoisotopic Mass: 429.18008961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 88Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 678.0±65.0 °C(Predicted)
• pka: 0.98±0.70(Predicted)

Additional information on 7-Methoxy-3-{[1-(quinoxaline-6-carbonyl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one

Comprehensive Overview of 7-Methoxy-3-{[1-(quinoxaline-6-carbonyl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one (CAS No. 2549032-58-6)

The compound 7-Methoxy-3-{[1-(quinoxaline-6-carbonyl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one (CAS No. 2549032-58-6) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a quinoxaline moiety with a piperidine and dihydroquinazolinone framework, positions it as a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting specific enzymatic pathways, given its structural complexity and functional diversity.

In recent years, the demand for novel heterocyclic compounds like 7-Methoxy-3-{[1-(quinoxaline-6-carbonyl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one has surged, driven by advancements in precision medicine and targeted therapies. The quinoxaline core, known for its bioactivity, is often explored in the context of kinase inhibition and antimicrobial agents. Meanwhile, the piperidine ring contributes to improved pharmacokinetic properties, such as enhanced solubility and bioavailability. This combination makes the compound a subject of intense study in academic and industrial labs alike.

One of the most frequently searched questions in scientific databases revolves around the synthesis and mechanism of action of 7-Methoxy-3-{[1-(quinoxaline-6-carbonyl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one. Current literature suggests that its synthesis involves multi-step organic reactions, including amide coupling and cyclization techniques. The compound's ability to interact with biological targets, such as G-protein-coupled receptors (GPCRs) or tyrosine kinases, is a hot topic in molecular pharmacology. Researchers are also investigating its potential as a scaffold for designing next-generation therapeutics with reduced side effects.

The rise of AI-driven drug discovery has further amplified interest in compounds like 7-Methoxy-3-{[1-(quinoxaline-6-carbonyl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one. Machine learning models are being employed to predict its binding affinities and optimize its molecular properties. This aligns with the growing trend of computational chemistry in accelerating the identification of lead compounds. Additionally, the compound's structural analogs are being screened for activity against emerging diseases, reflecting the global focus on pandemic preparedness and antiviral research.

From a commercial perspective, the availability of 7-Methoxy-3-{[1-(quinoxaline-6-carbonyl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one (CAS No. 2549032-58-6) is limited to specialized suppliers, underscoring its niche yet critical role in R&D. Its patent landscape and intellectual property status are also areas of active inquiry, particularly for companies aiming to develop proprietary formulations. As the scientific community continues to unravel its full potential, this compound remains a focal point for innovation in medicinal chemistry and biotechnology.

In conclusion, 7-Methoxy-3-{[1-(quinoxaline-6-carbonyl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one represents a convergence of structural ingenuity and therapeutic promise. Its study not only advances our understanding of heterocyclic chemistry but also contributes to the broader goals of personalized medicine and sustainable drug development. Future research will likely explore its derivatives and delivery mechanisms, solidifying its place in the next wave of pharmaceutical breakthroughs.